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Compound of Interest

Compound Name: Pomalidomide-PEG6-OH

Cat. No.: B14771074

Get Quote

Executive Summary & Biological Context
Pomalidomide-PEG6-OH is a specialized heterobifunctional linker-ligand intermediate used in

the synthesis of Proteolysis Targeting Chimeras (PROTACs).[1] It functions as the "E3 ligase

recruiting" module, designed to bind Cereblon (CRBN), a substrate receptor of the CRL4 E3

ubiquitin ligase complex.[1]

In the architecture of a PROTAC, this molecule serves two critical roles:

Warhead Delivery: It anchors the Pomalidomide moiety (an immunomodulatory imide drug,

IMiD) to the E3 ligase.[1][2]

Spatial Configuration: The PEG6 (polyethylene glycol) linker provides a hydrophilic, flexible

tether (approx. 25–30 Å fully extended) to bridge the E3 ligase to a Target Protein of Interest

(POI).[1]

The terminal hydroxyl (-OH) group acts as a versatile synthetic handle, allowing medicinal

chemists to conjugate this module to a POI ligand via etherification, esterification, or conversion

to a leaving group for nucleophilic displacement.[1]
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Chemical Architecture & Properties[1][3][4]
Structural Breakdown
The molecule is a conjugate of Pomalidomide (specifically functionalized at the 4-position of

the phthalimide ring) and a hexa-ethylene glycol chain terminating in a primary alcohol.[1]

Chemical Name: 4-((23-hydroxy-3,6,9,12,15,18,21-heptaoxatricosyl)amino)-2-(2,6-

dioxopiperidin-3-yl)isoindoline-1,3-dione (IUPAC nomenclature varies by PEG definition;

functional definition below).[1]

E3 Ligand Core: Pomalidomide (4-amino-thalidomide derivative).[1][3]

Linker: PEG6 (6 repeating ethylene oxide units).[1]

Functional Handle: Primary Hydroxyl (-OH).[1]

Physicochemical Data Table[1][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Pomalidomide
https://pubchem.ncbi.nlm.nih.gov/compound/Pomalidomide
https://pubchem.ncbi.nlm.nih.gov/compound/Pomalidomide
https://www.sigmaaldrich.com/US/en/product/sigma/p0018
https://pubchem.ncbi.nlm.nih.gov/compound/Pomalidomide
https://pubchem.ncbi.nlm.nih.gov/compound/Pomalidomide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14771074?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Description Note

Molecular Formula C₂₅H₃₅N₃O₁₀
Consistent with 4-amino

linkage and PEG6 chain.[1][3]

Molecular Weight 537.56 g/mol

Appearance Yellow Solid / Powder
Characteristic of 4-amino-

substituted phthalimides.[1]

Solubility DMSO (>50 mg/mL), DMF

Significantly improved

aqueous solubility profile

compared to alkyl analogs due

to PEG chain.[1]

Polar Surface Area (PSA) ~160–180 Å²

High PSA due to multiple ether

oxygens; impacts cell

permeability.[1]

Linker Length ~22–26 Å (Extended)

"Goldilocks" zone for many

targets (e.g., BRD4, BTK) to

avoid steric clash while

enabling ubiquitination.[1]

Storage -20°C, Desiccated

Hygroscopic due to PEG;

hydrolytically sensitive

(phthalimide ring).[1]
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Figure 1: Modular architecture of Pomalidomide-PEG6-OH.[1]
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Synthetic Utility & Experimental Protocols
The primary challenge with the -OH handle is that it is a poor leaving group.[1] To conjugate it

to a POI ligand (which often possesses an amine or hydroxyl group), the Pomalidomide-
PEG6-OH is typically activated.[1]

Below is a field-proven protocol for converting the terminal hydroxyl to a Tosylate (OTs), a

superior leaving group for subsequent SN2 reactions.

Protocol: Activation of Pomalidomide-PEG6-OH to
Pomalidomide-PEG6-OTs
Objective: Create a reactive electrophile for coupling with nucleophilic POI ligands.

Reagents Required:
Pomalidomide-PEG6-OH (1.0 equiv)[1]

p-Toluenesulfonyl chloride (TsCl) (1.5 equiv)[1]

Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (3.0 equiv)[1]

4-Dimethylaminopyridine (DMAP) (0.1 equiv - Catalyst)[1]

Dichloromethane (DCM) (Anhydrous)[1]

Step-by-Step Methodology:
Preparation: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar),

dissolve Pomalidomide-PEG6-OH in anhydrous DCM (concentration ~0.1 M).

Base Addition: Cool the solution to 0°C (ice bath). Add TEA dropwise, followed by the

catalytic amount of DMAP.[1]

Activation: Slowly add TsCl (dissolved in minimal DCM) to the reaction mixture.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–12 hours.
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Self-Validation Check: Monitor via TLC (DCM/MeOH 95:5).[1] The starting material (lower

R_f, more polar) should disappear, replaced by a less polar spot (Tosylate).[1]

Workup: Dilute with DCM, wash with saturated NaHCO₃ (2x) and Brine (1x).

Purification: Dry organic layer over Na₂SO₄, filter, and concentrate. Purify via flash column

chromatography (Gradient: 0–5% MeOH in DCM).

Note: Avoid prolonged exposure to silica gel, as the glutarimide ring of Pomalidomide is

sensitive to hydrolysis.[1]
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Figure 2: Activation workflow for Pomalidomide-PEG6-OH.
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Mechanism of Action: The Ternary Complex[1]
The efficacy of the final PROTAC derived from this molecule relies on the formation of a stable

Ternary Complex (POI—PROTAC—E3 Ligase).[1]

Key Mechanistic Factors:
Hook Effect: Excess concentration of the PROTAC can saturate both the POI and the E3

ligase independently, preventing the two proteins from coming together.[1] This results in a

bell-shaped dose-response curve.[1]

Cooperativity (α): The PEG6 linker is not just a passive rope.[1] If the linker length is optimal,

it can facilitate favorable protein-protein interactions (PPIs) between the POI and CRBN,

leading to positive cooperativity (α > 1), which stabilizes the complex and enhances

degradation.[1]

Linker Flexibility: PEG linkers are highly flexible.[1] While this increases the "capture radius,"

it imposes a higher entropic penalty upon binding compared to rigid linkers (e.g., piperazine

or alkyne chains).[1]
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Figure 3: Ternary complex formation leading to ubiquitination.[1]

Stability and Storage Guidelines
To maintain the integrity of Pomalidomide-PEG6-OH, researchers must adhere to strict

handling protocols due to the chemical sensitivity of the glutarimide ring.[1]

Hydrolytic Instability: The glutarimide ring (the portion binding CRBN) is susceptible to

hydrolysis, particularly in basic aqueous conditions (pH > 7.5).[1] Ring opening renders the

molecule inactive against CRBN.[1]
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Action: Always store in anhydrous solvents (DMSO/DMA) if in solution.[1] Avoid aqueous

buffers for long-term storage.[1][4]

Photostability: Pomalidomide derivatives can be light-sensitive.[1]

Action: Store in amber vials or foil-wrapped containers.

Hygroscopicity: The PEG6 chain attracts moisture.[1]

Action: Store solid material at -20°C in a desiccator.[1][2] Equilibrate to room temperature

before opening to prevent condensation.
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2. Pomalidomide | Cell Signaling Technology [cellsignal.com]

3. Pomalidomide = 98 HPLC 19171-19-8 [sigmaaldrich.com]

4. cdn.caymanchem.com [cdn.caymanchem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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